Cas no 68675-73-0 (1,3-trimethylene thymine cyclic tetramer)

1,3-trimethylene thymine cyclic tetramer structure
68675-73-0 structure
Product name:1,3-trimethylene thymine cyclic tetramer
CAS No:68675-73-0
MF:C32H40N8O8
MW:664.7088
CID:971802
PubChem ID:194283

1,3-trimethylene thymine cyclic tetramer Chemical and Physical Properties

Names and Identifiers

    • 1,3-trimethylene thymine cyclic tetramer
    • 7,15,23,31-tetramethyl-1,5,9,13,17,21,25,29-octaazapentacyclo[27.3.1.15,9.113,17.121,25]hexatriaconta-7,14,23,30-tetraene-6,16,22,32,33,34,35,36-octone
    • 1,5,9,13,17,21,25,29-Octaazapentacyclo(27.3.1.15,9.113,17.121,25)hexatriaconta-7,14,23,30-tetraene-6,16,22,32,33,34,35,36-octone, 7,15,23,31-tetramethyl-
    • 1,3-Ttct
    • DTXSID70218817
    • 68675-73-0
    • Inchi: InChI=1S/C32H40N8O8/c1-21-17-33-9-5-10-34-18-22(2)27(43)39(30(34)46)15-8-16-40-28(44)24(4)20-36(32(40)48)12-6-11-35-19-23(3)26(42)38(31(35)47)14-7-13-37(25(21)41)29(33)45/h17-20H,5-16H2,1-4H3
    • InChI Key: ZKCMPSNOGVCLMX-UHFFFAOYSA-N
    • SMILES: CC1=CN2CCCN3C=C(C(=O)N(C3=O)CCCN4C(=O)C(=CN(C4=O)CCCN5C=C(C(=O)N(C5=O)CCCN(C1=O)C2=O)C)C)C

Computed Properties

  • Exact Mass: 664.2972
  • Monoisotopic Mass: 664.297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 0
  • Complexity: 1370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Density: 1.46
  • Boiling Point: 791.9°C at 760 mmHg
  • Flash Point: 326.1°C
  • Refractive Index: 1.675
  • PSA: 162.48

1,3-trimethylene thymine cyclic tetramer Related Literature

Additional information on 1,3-trimethylene thymine cyclic tetramer

测试

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